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Compound of Interest

Compound Name: L-Arabinose-1-13C

Cat. No.: B1157535

Part 1: Executive Safety Directive (Triage)

STOP AND READ: Before initiating any disposal procedure, you must verify the isotopic nature
of your material.

L-Arabinose-1-13C is a STABLE ISOTOPE. It is NOT RADIOACTIVE.[1]
» Do not dispose of this material in radioactive waste containers (low-level or high-level).
e Do not mix with Carbon-14 (

C) or Tritium (

H) waste streams unless the material has been explicitly cross-contaminated during
experimentation.

» Cost Implication: Disposing of stable isotopes as radioactive waste incurs unnecessary,
exorbitant regulatory costs (approx. 10-20x higher per liter) and complicates your facility’s
decommissioning inventory.

Part 2: Material Safety Profile & Characterization

As an Application Scientist, | prioritize understanding the chemical hazard before the isotopic
status. L-Arabinose is a monosaccharide (sugar). The
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C enrichment changes its mass for detection (NMR/MS) but does not alter its chemical toxicity

profile.

Table 1: Physicochemical & Safety Data

Parameter

Specification

Operational Insight

Compound Name

L-Arabinose-1-

C

Labeled at the C1 position
(aldehyde carbon).[2]

70849-23-9 (Labeled) / 5328-

Use the labeled CAS for

inventory tracking; use

CAS Number
37-0 (Unlabeled) unlabeled for general safety
search.
C natural abundance is ~1.1%.
Radioactivity NONE (Stable Isotope) This product is enriched to
>99%.
Not P-listed or U-listed. Not
RCRA Status Non-Hazardous characteristic (ignitable,
corrosive, reactive, toxic).
N ) Readily dissolves in aqueous
Solubility High (Water, Glycerol)
waste streams.
Stable under ambient
Stability High conditions.[3] Hygroscopic

(absorbs moisture).

Part 3: Disposal Logic & Decision Matrix

The disposal pathway is rarely dictated by the sugar itself, but rather by the matrix (solvents,

biological fluids) it is dissolved in.

Causality: You must segregate waste based on the most hazardous component. In 95% of

workflows, L-Arabinose-1-

C is used in HPLC (organic solvents) or metabolic studies (biological fluids).
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Disposal Decision Tree

Waste Assessment:
L-Arabinose-1-13C

Physical State?

Liquid / Solution

Solid / Pure Powder

Unused/Expired Identify Matrix

Pure Water Only . . HPLC Solvents
(If Local Regs Permit) Cell Media/Urine/Blood (MeCN, MeOH)

Non-Hazardous Waste Biological Waste Chemical Waste

(Standard Trash/Sewer*) (Autoclave/Incinerate) (Solvent Stream)

Figure 1: Operational Decision Tree for L-Arabinose-1-13C Disposal. *Check local EH&S for sewer limits.

Click to download full resolution via product page

Part 4: Detailed Operational Protocols
Protocol A: Disposal of Solid/Pure Substance

Applicability: Expired inventory, spilled powder, or excess weighing residue.

The Logic: While L-Arabinose is non-toxic, "white powders" in a lab trash can trigger security
alarms. We treat it as chemical waste for optical and inventory compliance, not toxicity.
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o Deface the Label: Black out the specific chemical name but leave the CAS number visible if
required by your waste contractor. Crucial: Strike out "13C" or "Isotope” clearly to prevent it
being flagged as radioactive during waste audits.

o Containerize: Place the vial or powder in a clear, sealable secondary bag (Ziploc type).
e Labeling: Apply a "Non-Hazardous Chemical Waste" label.

o Constituents: L-Arabinose (100%).

o Hazard Checkbox: None (or "Other" depending on tag format).
o Disposal: Place in the Solid Chemical Waste drum.

o Alternative: If your facility permits, dissolve in water and flush down the sanitary sewer
(check local limit, usually <100g/day for sugars).

Protocol B: Disposal of Solvent Mixtures (HPLC/MS
Waste)

Applicability: Eluents from LC-MS analysis (e.g., Acetonitrile, Methanol, Water).
The Logic: The hazard is driven by the organic solvent. The

C sugar is an innocent bystander.

Segregation: Do not mix with halogenated waste (Chloroform/DCM) unless your specific
method used them. Keep in "Non-Halogenated Organic" streams to reduce disposal costs.

Collection: Pour into the standard HPLC waste carboy (High-Density Polyethylene - HDPE).

Labeling: The waste tag must reflect the solvent profile.

o Example: Acetonitrile (50%), Water (50%), Trace L-Arabinose-1-13C (<0.1%).

Verification: Ensure the pH is between 5-9 (standard for HPLC waste) before capping.

Protocol C: Biological Waste (Metabolic Tracing)
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Applicability: Cell culture media, urine, or tissue lysates containing metabolized

C.

The Logic: The risk here is biohazard (bacteria, human cell lines), not chemical.

o Deactivation:
o Liquids: Add bleach (final concentration 10%) for 20 minutes OR collect for autoclaving.
o Solids (Tips/Flasks): Collect in Red Biohazard Bags.

e Processing: Autoclave at 121°C, 15 psi for 30 minutes.

e Final Disposal: Once autoclaved, the material is treated as municipal trash (solid) or sewer
(liquid), depending on facility permits. The

C remains stable and harmless throughout this process.

Part 5: Compliance & Documentation (Self-
Validating System)

To build trust with your EH&S (Environmental Health & Safety) officer, maintain a "Negative
Confirmation” log.

The "Isotope Confusion" Prevention Protocol: Stable isotopes often trigger false alarms
because safety officers see the word "Isotope" and assume "Radiation."

 Inventory Log: When receiving L-Arabinose-1-

C, log it immediately into your chemical inventory, NOT your RAM (Radioactive Material)
inventory.

o Waste Tag Comments: On waste tags, explicitly write: "Contains Stable Isotope (C-13) only.
Non-Radioactive."

 Validation Check: If a Geiger counter is used on the waste container, it must read
background levels. If it reads higher, you have cross-contamination from a different source
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(e.0.,
P or

C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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